Cas no 835650-70-9 (8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester)

835650-70-9 structure
Product name:8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester
8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester
- methyl 4-amino-3-benzoylcinnoline-8-carboxylate
- 835650-70-9
- DTXSID50834458
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- Inchi: InChI=1S/C17H13N3O3/c1-23-17(22)12-9-5-8-11-13(18)15(20-19-14(11)12)16(21)10-6-3-2-4-7-10/h2-9H,1H3,(H2,18,19)
- InChI Key: ZDKNKSCSABSKHB-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CC=CC2=C(C(=NN=C21)C(=O)C3=CC=CC=C3)N
Computed Properties
- Exact Mass: 307.09569129g/mol
- Monoisotopic Mass: 307.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 95.2Ų
8-Cinnolinecarboxylic acid, 4-amino-3-benzoyl-, methyl ester Related Literature
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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